Cas no 2172059-48-0 (2-1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172059-48-0
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5567116
• PubChem ID: 165596369
• Update Time: 2025-07-16

2-1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1599066
• 2-[1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172059-48-0
• 2-1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C12H20N4O2/c1-4-10(9-18-3)16-12(6-8-17-2)11(5-7-13)14-15-16/h10H,4-6,8-9H2,1-3H3
• InChI Key： QWGYDWSRNIHRLI-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)N1C(=C(CC#N)N=N1)CCOC

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73Ų

Additional information on 2-1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172059-48-0)

The compound 2-1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile, identified by its CAS number 2172059-48-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both methoxybutan-2-yl and (2-methoxyethyl) substituents in its molecular framework suggests unique electronic and steric properties that may contribute to its biological activity.

Recent studies have highlighted the importance of triazole derivatives in the design of novel therapeutic agents. The 1H-1,2,3-triazol-4-yl moiety is particularly noteworthy, as it has been extensively investigated for its antimicrobial, anti-inflammatory, and anticancer properties. The acetonitrile group at the 4-position further enhances the compound's reactivity, making it a valuable scaffold for further chemical modifications. This structural motif has been explored in various synthetic pathways to develop more sophisticated drug candidates.

The 1-methoxybutan-2-yl and (2-methoxyethyl) side chains introduce lipophilic characteristics to the molecule, which can influence its solubility and membrane permeability. These features are critical for determining the compound's pharmacokinetic profile and bioavailability. In drug discovery, optimizing such structural elements is essential for achieving the desired therapeutic efficacy while minimizing side effects. The combination of these substituents with the triazole core suggests a multifaceted approach to modulating biological targets.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile with greater accuracy. Molecular docking studies have shown that this compound may interact with various enzymes and receptors involved in disease pathways. For instance, preliminary simulations suggest potential binding to kinases and phosphodiesterases, which are key targets in cancer therapy. Such interactions could lead to the development of novel inhibitors with therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, a process that has been refined through recent methodological advancements. The methoxy-substituted alkanes provide additional synthetic handles, allowing for further derivatization and functionalization. These features make CAS No. 2172059-48-0 a versatile building block for medicinal chemists.

In vitro studies have begun to elucidate the biological effects of this molecule. Initial assays indicate that it exhibits moderate activity against certain bacterial strains, suggesting potential applications in antibiotic development. Additionally, its interaction with cellular components has been explored using high-throughput screening techniques. These efforts have identified promising leads for further investigation into its pharmacological properties.

The role of triazole derivatives in modern medicine cannot be overstated. Their structural versatility allows them to be incorporated into a wide range of drug molecules targeting diverse diseases. The specific arrangement of functional groups in 2-1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile positions it as a candidate for further exploration in this context. Researchers are particularly interested in how modifications to its side chains can enhance its binding affinity and selectivity.

Future research directions may include exploring the compound's role in drug delivery systems. Nanotechnology-based approaches have shown promise in improving the bioavailability and targeted action of therapeutic agents. By incorporating CAS No. 2172059-48-0 into polymeric or lipid-based nanoparticles, scientists could potentially enhance its delivery efficiency while reducing systemic toxicity.

The integration of machine learning algorithms into drug discovery has also accelerated the identification of novel compounds like this one. Predictive models can analyze large datasets to identify promising scaffolds based on their structural features and predicted biological activity. This computational strategy has already led to the discovery of several high-value candidates that would have been difficult to identify through traditional methods alone.

In conclusion, 2-1-(1-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylylacetonitrile (CAS No. 2172059-48) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and predicted biological activity make it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.